4-((4-Hydroxypiperidin-1-yl)methyl)benzonitrile
Overview
Description
“4-((4-Hydroxypiperidin-1-yl)methyl)benzonitrile” is a chemical compound with the molecular formula C13H16N2O . It has a molecular weight of 216.28 . The compound is typically stored at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H16N2O/c14-9-11-3-1-2-4-12(11)10-15-7-5-13(16)6-8-15/h1-4,13,16H,5-8,10H2 . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a solid at room temperature .Scientific Research Applications
Antitumor Activity
4-((4-Hydroxypiperidin-1-yl)methyl)benzonitrile: has been utilized in the design and synthesis of pyrimidine derivatives, which are evaluated for their antitumor activities. These compounds have shown moderate anti-proliferative activities against various human tumor cell lines, such as MGC-803, PC-3, A549, and H1975 . One particular derivative, compound 17i, displayed significant anti-proliferative activity, with an IC50 value of 3.89 ± 0.57 µM against H1975 cells. It was able to induce apoptosis and cell cycle arrest in S phase, which are crucial mechanisms for inhibiting cell proliferation .
Alzheimer’s Disease Research
The compound’s derivatives have been explored as potential gamma-secretase inhibitors for the treatment of Alzheimer’s disease (AD). Gamma-secretase is a key enzyme involved in the production of beta-amyloid peptides, whose accumulation is a hallmark of AD. Inhibitors that can modulate this enzyme’s activity are considered promising therapeutic agents for AD .
Synthetic Chemistry
In synthetic chemistry, 4-((4-Hydroxypiperidin-1-yl)methyl)benzonitrile serves as a starting material or intermediate for the synthesis of various complex molecules. Its presence in the structure of a compound can influence the compound’s reactivity and stability, making it a valuable component in the development of new chemical entities .
Medicinal Chemistry
This compound is a key intermediate in medicinal chemistry, where it is used to create molecules with potential pharmacological properties. Its structural motif is found in a range of bioactive compounds, indicating its versatility and importance in drug design and discovery processes .
Pharmacokinetics and Drug Metabolism
The hydroxypiperidine group in 4-((4-Hydroxypiperidin-1-yl)methyl)benzonitrile is of interest in studying pharmacokinetics and drug metabolism. It can affect the solubility, distribution, metabolism, and excretion of pharmaceuticals, thus playing a role in optimizing drug profiles .
Material Science
In material science, derivatives of 4-((4-Hydroxypiperidin-1-yl)methyl)benzonitrile are used in the development of novel materials with specific properties. For instance, they can be incorporated into polymers to enhance stability against degradation by UV light or to improve mechanical properties .
Safety and Hazards
properties
IUPAC Name |
4-[(4-hydroxypiperidin-1-yl)methyl]benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O/c14-9-11-1-3-12(4-2-11)10-15-7-5-13(16)6-8-15/h1-4,13,16H,5-8,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NYAOZPISCGYEAV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1O)CC2=CC=C(C=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30456617 |
Source
|
| Record name | 4-[(4-Hydroxypiperidin-1-yl)methyl]benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30456617 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-((4-Hydroxypiperidin-1-yl)methyl)benzonitrile | |
CAS RN |
887593-88-6 |
Source
|
| Record name | 4-[(4-Hydroxypiperidin-1-yl)methyl]benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30456617 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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